molecular formula C11H9N5O B8312722 3-(4-Aminophenyl)isoxazolo[5,4-d]pyrimidin-4-amine

3-(4-Aminophenyl)isoxazolo[5,4-d]pyrimidin-4-amine

Cat. No.: B8312722
M. Wt: 227.22 g/mol
InChI Key: YQDCWARXRROYHH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(4-Aminophenyl)isoxazolo[5,4-d]pyrimidin-4-amine is a useful research compound. Its molecular formula is C11H9N5O and its molecular weight is 227.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H9N5O

Molecular Weight

227.22 g/mol

IUPAC Name

3-(4-aminophenyl)-[1,2]oxazolo[5,4-d]pyrimidin-4-amine

InChI

InChI=1S/C11H9N5O/c12-7-3-1-6(2-4-7)9-8-10(13)14-5-15-11(8)17-16-9/h1-5H,12H2,(H2,13,14,15)

InChI Key

YQDCWARXRROYHH-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1C2=NOC3=NC=NC(=C23)N)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 0° C. suspension of Example 29B (124 mg, 0.5 mmol) in concentrated HCl (2 mL) was treated with a solution of SnCl2 (450 mg) in concentrated HCl (1 mL), warmed to room temperature, stirred for 3 hours, and filtered. The filtrate was partitioned between ethyl acetate and saturated NaHCO3 and the organic phase was washed with brine, dried (MgSO4), filtered, and concentrated to provide 37 mg (32%) of the desired product. MS (ESI(−)) m/e 226 (M−H)−.
Quantity
124 mg
Type
reactant
Reaction Step One
Name
Quantity
450 mg
Type
reactant
Reaction Step One
Name
Quantity
2 mL
Type
solvent
Reaction Step One
Name
Quantity
1 mL
Type
solvent
Reaction Step One
Yield
32%

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